Cas no 850649-62-6 (Alogliptin benzoate)

• Product Name: Alogliptin benzoate
• CAS No: 850649-62-6
• MF: C₂₅H₂₇N₅O₄
• MW: 461.512985467911
• MDL: MFCD09833195
• CID: 706716
• PubChem ID: 16088021
• Update Time: 2025-08-07

Alogliptin benzoate Chemical and Physical Properties

Names and Identifiers

• Alogliptin benzoate
• 2-[[6-[(3R)-3-Amino-1-piperidinyl]-3,4-dihydro-3-methyl-2,4-dioxo-1(2H)-pyrimidinyl]methyl]benzonitrile benzoate
• 2-[[6-[(3R)-3-aMino-1-piperidinyl]-3,4-dihydro-3-Methyl-2,4-dioxo-1(2H)-pyriMidinyl]Methyl]-Benzonitrile Monobenzoate
• SYR 322
• Nesina
• 2-[[6-[(3R)-3-aminopiperidin-1-yl]-3-methyl-2,4-dioxopyrimidin-1-yl]methyl]benzonitrile,benzoic acid
• 2-[6-[3(R)-Aminopiperidin-1-yl]-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-ylmethyl]benzonitrile benzoate
• alogliptin
• Alogliptin (Benzoate)
• alogliptin monobenzoate
• SYR32
• Vipidia (TN)
• Benzonitrile, 2-[[6-[(3R)-3-amino-1-piperidinyl]-3,4-dihydro-3-methyl-2,4-dioxo-1(2H)-pyrimidinyl]methyl]-, monobenzoate (9CI)
• ALOGLIPTIN BENZOATE [JAN]
• Q27888443
• Alogliptin Benzoate?
• CHEMBL227529
• 2-((6-((3R)-3-AMINO-1-PIPERIDINYL)-3,4-DIHYDRO-3-METHYL-2,4-DIOXO-1(2H)-PYRIMIDINYL)METHYL)BENZONITRILE MONOBENZOATE
• SCHEMBL476231
• ALOGLIPTIN BENZOATE [VANDF]
• CS-0761
• Benzonitrile, 2-((6-((3R)-3-amino-1-piperidinyl)-3,4-dihydro-3-methyl-2,4-dioxo-1(2H)-pyrimidinyl)methyl)-, monobenzoate
• 2-((6-((3R)-3-amino-1-piperidinyl)-3,4-dihydro-3-methyl-2,4-dioxo-1(2H)- pyrimidinyl)methyl)benzonitrile monobenzoate
• CHEBI:72324
• (R)-2-((6-(3-aminopiperidin-1-yl)-3-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)methyl)benzonitrile benzoate
• KAZANO COMPONENT ALOGLIPTIN BENZOATE
• SYR-322
• ALOGLIPTIN BENZOATE [ORANGE BOOK]
• AKOS015917686
• Alogliptin (as benzoate)
• DTXSID20582095
• UNII-EEN99869SC
• ALOGLIPTIN BENZOATE [WHO-DD]
• 2-((6-((3R)-3-AMINOPIPERIDIN-1-YL)-3-METHYL-2,4-DIOXO-3,4-DIHYDROPYRIMIDIN-1(2H)-YL)METHYL)BENZONITRILE MONOBENZOATE
• 850649-61-5 , Alogliptin
• OSENI COMPONENT ALOGLIPTIN BENZOATE
• Alogliptin benzoate (JAN/USAN)
• SYR 322 benzoate; SYR-322 benzoate; SYR322 benzoate
• AC-021
• D06553
• 850649-62-6
• ALOGLIPTIN BENZOATE (MART.)
• MFCD09833195
• 2-[[6-[(3R)-3-aminopiperidin-1-yl]-3-methyl-2,4-dioxopyrimidin-1-yl]methyl]benzonitrile;benzoic acid
• Alogliptin benzoate [USAN]
• Alogliptin benzoate [USAN:JAN]
• ALOGLIPTIN BENZOATE [MI]
• (3R)-1-[3-(2-cyanobenzyl)-1-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl]piperidin-3-aminium benzoate
• ALOGLIPTIN BENZOATE [MART.]
• Benzonitrile,2-[[6-[(3R)-3-amino-1-piperidinyl]-3,4-dihydro-3-methyl-2,4-dioxo-1(2H)-pyrimidinyl]methyl]-, monobenzoate
• 850649-62-6 (benzoate)
• (3R)-1-(3-(2-cyanobenzyl)-1-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)piperidin-3-aminium benzoate
• 2-({6-[(3R)-3-Aminopiperidin-1-yl]-3-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl}methyl)benzonitrile monobenzoate
• Nesina (TN)
• Benzoic acid--2-({6-[(3R)-3-aminopiperidin-1-yl]-3-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl}methyl)benzonitrile (1/1)
• HY-A0023
• ALOGLIPTIN BENZOATE COMPONENT OF OSENI
• ALOGLIPTIN BENZOATE COMPONENT OF KAZANO
• 2-({6-[(3R)-3-aminopiperidin-1-yl]-3-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl}methyl)benzonitrile benzoate
• AS-14073
• BCP08885
• 6-((3R)-3-aminopiperidin-1-yl)-1-(2-cyanobenzyl)-3-methylpyrimidin-2,4(1H,3H)-dione monobenzoate
• 2-((6-((3R)-3-aminopiperidin-1-yl)-3-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)methyl)benzonitrile benzoate
• EEN99869SC

• MDL： MFCD09833195
• Inchi： 1S/C18H21N5O2.C7H6O2/c1-21-17(24)9-16(22-8-4-7-15(20)12-22)23(18(21)25)11-14-6-3-2-5-13(14)10-19;8-7(9)6-4-2-1-3-5-6/h2-3,5-6,9,15H,4,7-8,11-12,20H2,1H3;1-5H,(H,8,9)/t15-;/m1./s1
• InChI Key： KEJICOXJTRHYAK-XFULWGLBSA-N
• SMILES： C(C1C=CC=CC=1)(=O)O.C(C1C=CC=CC=1C#N)N1C(=O)N(C)C(=O)C=C1N1CCC[C@@H](N)C1

Computed Properties

• Exact Mass: 461.20600
• Monoisotopic Mass: 461.206304
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 4
• Complexity: 726
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 131

Experimental Properties

• Color/Form: Powder
• Melting Point: No data available
• Boiling Point: 671.2°C at 760 mmHg
• Flash Point: 359.7°C
• Solubility: 生物体外In Vitro:DMSO溶解度50 mg/mL(108.34 mM;Need ultrasonic)
• PSA: 134.35000
• LogP: 2.54458
• Vapor Pressure: No data available

Alogliptin benzoate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients